Chembl4551817

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-[11-(4-methoxyphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide
• InChI: InChI=1S/C23H19FN6O3/c1-14-3-6-16(11-18(14)24)25-21(31)13-30-23(32)28-9-10-29-20(22(28)27-30)12-19(26-29)15-4-7-17(33-2)8-5-15/h3-12H,13H2,1-2H3,(H,25,31)
• InChI Key: NGXCKQKYTMLNJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)N3C=CN4C(=CC(=N4)C5=CC=C(C=C5)OC)C3=N2)F
• Molecular Formula: C23H19FN6O3
• Molecular Weight: 446.4 g/mol

Description

Molecular Structure Analysis

This would involve a discussion of the compound’s molecular structure, including its atomic arrangement and any important structural features.

Chemical Reactions Analysis

This would involve a discussion of the chemical reactions the compound undergoes, including any catalysts or conditions required for these reactions.

Physical And Chemical Properties Analysis

This would involve a discussion of the compound’s physical and chemical properties, such as its density, color, hardness, melting and boiling points, and electrical conductivity.

Scientific Research Applications

Crop Protection Research

• Bioassay Data Set Application : ChEMBL, a drug discovery database, has been utilized in crop protection research. It aids in identifying chemical scaffolds active against specific targets or endpoints, de-convolution of potential targets of phenotypic assays, and identifying potential targets/pathways for safety liabilities. An extensive data set of bioactivity data of insecticidal, fungicidal, and herbicidal compounds and assays has been added to ChEMBL for broader applicability in crop protection (Gaulton et al., 2015).

Bioactivity Database for Drug Discovery

• Data Compilation and Utilization : ChEMBL, an Open Data database, contains binding, functional, and ADMET information for numerous bioactive compounds. These data, abstracted from the literature, support a wide range of chemical biology and drug-discovery research problems (Gaulton et al., 2011).
• Database Updates and Features : The ChEMBL database includes new sources of bioactivity data, such as neglected disease screening and drug metabolism data. It provides annotated assays and targets using ontologies, and includes targets and indications for clinical candidates, adding metabolic pathways for drugs and structural alerts (Gaulton et al., 2016).

Streamlining Access to Drug Discovery Data

• Web Services Integration : The ChEMBL web services offer streamlined access to drug discovery data and utilities, allowing researchers to build applications and workflows relevant to drug discovery and chemical biology (Davies et al., 2015).

Direct Deposition of Bioassay Data

• Data Deposition and Interface Redesign : ChEMBL now allows for more robust capture and representation of assay details, a new data deposition system, and a redesigned web interface with enhanced search and filtering capabilities (Mendez et al., 2018).

Integration in Educational and Research Activities

• Chemical Education : ChEMBL data and its applications are integral to chemical education, facilitating the connection between scientific discovery and technological development (Johnstone, 2006).

Mechanism of Action

If the compound is a drug, this would involve a discussion of how the compound interacts with the body to produce its effects.

Safety and Hazards

This would involve a discussion of any safety concerns or hazards associated with the compound, such as toxicity or flammability.

Future Directions

This would involve a discussion of potential future research directions or applications for the compound.